Cas no 90914-41-3 (3-Bromo-4-chloro-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 3-Bromo-4-chloro-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 90914-41-3
• MF: C₅H₂BrClN₄
• MW: 233.453177928925
• MDL: MFCD08276165
• CID: 805192
• PubChem ID: 340228
• Update Time: 2025-06-09

3-Bromo-4-chloro-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloro-1H-pyrazolo[3,4-d]pyrimidine
• 1H-Pyrazolo[3,4-d]pyrimidine, 3-bromo-4-chloro-
• 3-bromo-4-chloro-2H-pyrazolo[3,4-d]pyrimidine
• NSC370382
• PubChem18719
• MDFHFCAMBZNSLV-UHFFFAOYSA-N
• STL556979
• SC1531
• BBL103169
• TRA0023243
• FCH1326011
• PB27901
• API0004936
• BC00440
• 3-Bromo-4-chloro-1H-pyrazolo[3,4-d]pyrimidine (ACI)
• 3-Bromo-4-chloro-5H-pyrazolo[3,4-d]pyrimidine
• NSC 370382
• Z1139751358
• MFCD08276165
• CS-W003500
• 3-Bromo-4-chloro-1H-pyrazolo[3 pound not4-d]pyrimidine
• AKOS015851123
• AC-954
• SY007219
• 3-Bromo-4-chloro-1H-pyrazolo[3,4-d]pyrimidine, AldrichCPR
• DB-012075
• J-511910
• NSC-370382
• EN300-90210
• 90914-41-3
• DTXSID40321105
• MF-0733
• SCHEMBL473315

• MDL： MFCD08276165
• Inchi： 1S/C5H2BrClN4/c6-3-2-4(7)8-1-9-5(2)11-10-3/h1H,(H,8,9,10,11)
• InChI Key： MDFHFCAMBZNSLV-UHFFFAOYSA-N
• SMILES： ClC1C2=C(NN=C2Br)N=CN=1

Computed Properties

• Exact Mass: 231.91500
• Monoisotopic Mass: 231.915
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 2.128
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.766
• PSA: 54.46000
• LogP: 1.76880

3-Bromo-4-chloro-1H-pyrazolo[3,4-d]pyrimidine Security Information

• Signal Word：Danger
• Hazard Statement： H302
• Warning Statement： P301+P310
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 3-Bromo-4-chloro-1H-pyrazolo[3,4-d]pyrimidine

Introduction to 3-Bromo-4-chloro-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 90914-41-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-Bromo-4-chloro-1H-pyrazolo[3,4-d]pyrimidine, identified by the chemical identifier CAS No. 90914-41-3, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural framework and potential pharmacological applications. This compound belongs to the pyrazolopyrimidine class, a scaffold that has been extensively explored for its role in drug discovery and development. The presence of both bromo and chloro substituents on the pyrazolopyrimidine core enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further derivatization to yield bioactive molecules.

The pyrazolo[3,4-d]pyrimidine core is a fused bicyclic system consisting of a pyrazole ring linked to a pyrimidine ring, providing a rigid structure that can be modified to introduce various functional groups. This structural motif is known for its ability to interact with biological targets such as enzymes and receptors, which has led to its incorporation into numerous drug candidates. The bromo and chloro substituents at the 3rd and 4th positions, respectively, are particularly useful for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, or Stille couplings. These reactions allow for the introduction of aryl, alkyl, or other heterocyclic groups, expanding the chemical diversity of the resulting derivatives.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and inflammatory disorders. The 3-Bromo-4-chloro-1H-pyrazolo[3,4-d]pyrimidine scaffold has emerged as a key building block in this effort. For instance, studies have demonstrated its utility in generating kinase inhibitors, which are critical in cancer therapy. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By designing derivatives of 3-Bromo-4-chloro-1H-pyrazolo[3,4-d]pyrimidine, researchers have been able to develop small-molecule inhibitors that selectively target specific kinases, thereby modulating aberrant signaling pathways.

One notable area of research involves the development of antiviral agents using the pyrazolo[3,4-d]pyrimidine scaffold. The rapid emergence of viral pandemics has underscored the need for innovative antiviral drugs that can effectively combat infections without significant side effects. Researchers have leveraged the reactivity of 3-Bromo-4-chloro-1H-pyrazolo[3,4-d]pyrimidine to synthesize compounds that inhibit viral replication by targeting essential viral enzymes or proteins. These efforts have led to the discovery of several promising lead compounds that are currently undergoing further optimization and preclinical evaluation.

The compound's potential extends beyond oncology and virology; it has also been explored in the context of immunomodulation. Immune checkpoint inhibitors have revolutionized cancer immunotherapy by enhancing the body's ability to recognize and destroy tumor cells. Derivatives of 3-Bromo-4-chloro-1H-pyrazolo[3,4-d]pyrimidine have been investigated for their ability to modulate immune responses by interacting with receptors such as PD-1 or CTLA-4. By fine-tuning the structure through medicinal chemistry approaches, researchers aim to develop more potent and selective immunomodulators that can improve patient outcomes.

The synthetic accessibility of 3-Bromo-4-chloro-1H-pyrazolo[3,4-d]pyrimidine is another factor contributing to its popularity in drug discovery. The compound can be readily synthesized through multi-step organic transformations starting from commercially available precursors. This ease of synthesis allows for rapid screening of large libraries of derivatives, facilitating the identification of novel bioactive molecules. Additionally, the presence of both bromo and chloro substituents provides multiple handles for further functionalization, enabling chemists to explore diverse chemical space.

In conclusion,3-Bromo-4-chloro-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 90914-41-3) represents a structurally intriguing scaffold with significant potential in pharmaceutical research. Its versatility as a building block for drug discovery underscores its importance in modern medicinal chemistry. As research continues to uncover new therapeutic applications for this compound and its derivatives,pyrazolopyrimidines are poised to remain at the forefront of innovation in chemical biology and drug development.